N-cyclopentyl-6-[4-(1-pyrrolidinylcarbonyl)-1-piperidinyl][1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine

• IUPAC Name: [1-[6-(cyclopentylamino)-[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl]piperidin-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C19H27N7O2/c27-19(26-9-3-4-10-26)13-7-11-25(12-8-13)18-17(20-14-5-1-2-6-14)21-15-16(22-18)24-28-23-15/h13-14H,1-12H2,(H,20,21,23)
• InChI Key: LWBBOPWJLJQUOW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=NC3=NON=C3N=C2N4CCC(CC4)C(=O)N5CCCC5
• Molecular Formula: C19H27N7O2
• Molecular Weight: 385.5 g/mol

Description

N-cyclopentyl-6-[4-(1-pyrrolidinylcarbonyl)-1-piperidinyl][1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine is a useful research compound. Its molecular formula is C19H27N7O2 and its molecular weight is 385.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-cyclopentyl-6-[4-(1-pyrrolidinylcarbonyl)-1-piperidinyl][1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine is 385.22262313 g/mol and the complexity rating of the compound is 544. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-cyclopentyl-6-[4-(1-pyrrolidinylcarbonyl)-1-piperidinyl][1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopentyl-6-[4-(1-pyrrolidinylcarbonyl)-1-piperidinyl][1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Spiropiperidine Lactam Inhibitors

A study reported the synthesis of spiropiperidine lactam-based inhibitors targeting acetyl-CoA carboxylase (ACC). This synthesis involved a streamlined process, highlighting the compound's utility in the development of novel ACC inhibitors with potent analogs identified through the process (Kim Huard et al., 2012).

Development of Novel Anticancer Agents

Research into oxadiazole functionalized pyrazolo[3,4-b]pyridine derivatives unveiled a series of novel compounds synthesized for anticancer activity screening against various cancer cell lines. Some compounds were identified to exhibit prominent anticancer activity at micromolar concentrations, demonstrating the chemical's relevance in anticancer drug development (Bhadru Bhukya et al., 2021).

Analgesic Agents Synthesis

A solvent-free synthesis method for 5-amino-3-aryl-1-(6'-chloropyridazin-3'-yl)pyrazoles was developed, leading to compounds exhibiting moderate to good analgesic activity. This synthesis pathway underscores the chemical's application in creating new analgesic agents (R. Aggarwal et al., 2020).

Antibacterial and Antimicrobial Activity

Novel 2,3-dihydrochromeno[4,3-d]pyrazolo[3,4-b]pyridine-1,6-diones were synthesized via a multicomponent reaction, showing notable antibacterial activities. This finding highlights the potential use of the chemical in developing new antibacterial agents (Liliya V Frolova et al., 2011).

Antimycobacterial Activity Research

Substituted isosteres of pyridine- and pyrazinecarboxylic acids were synthesized and tested against Mycobacterium tuberculosis. This study emphasizes the chemical's application in synthesizing compounds with antimycobacterial properties, potentially contributing to tuberculosis treatment strategies (M. Gezginci et al., 1998).